Fischer–Tropsch synthesis over cobalt catalysts supported on mesoporous alumino-silicate

New Journal of Chemistry Pub Date: 2002-01-09 DOI: 10.1039/B109213H

Abstract

Mesoporous alumino-silicate (MPAS) was prepared at ambient temperature by utilizing hexadecylpyridinium chloride as a surfactant, and used as the support of cobalt catalysts for Fischer–Tropsch synthesis in a slurry phase. The results of XRD and N2 adsorption measurements indicate that cations such as Co2+ and Ir4+ were effectively loaded on the surface of the mesopore walls, retaining mesoporous characteristics. The Co–Ir catalyst supported on MPAS showed excellent thermal stability, higher selectivity for C10–20 hydrocarbons and lower selectivity for CH4. These properties are affected by Al incorporated into the silica framework.

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